Cas no 1853288-11-5 (1-Pyrrolidinecarboxamide, 4-amino-N-butyl-3,3-dimethyl-)

• Product Name: 1-Pyrrolidinecarboxamide, 4-amino-N-butyl-3,3-dimethyl-
• CAS No: 1853288-11-5
• MF: C₁₁H₂₃N₃O
• MW: 213.31982254982
• CID: 5275617
• Update Time: 2025-07-22

1-Pyrrolidinecarboxamide, 4-amino-N-butyl-3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxamide, 4-amino-N-butyl-3,3-dimethyl-

• Inchi： 1S/C11H23N3O/c1-4-5-6-13-10(15)14-7-9(12)11(2,3)8-14/h9H,4-8,12H2,1-3H3,(H,13,15)
• InChI Key： PUZMBJULFXWMBX-UHFFFAOYSA-N
• SMILES： N1(C(NCCCC)=O)CC(N)C(C)(C)C1

Additional information on 1-Pyrrolidinecarboxamide, 4-amino-N-butyl-3,3-dimethyl-

1-Pyrrolidinecarboxamide, 4-amino-N-butyl-3,3-dimethyl (CAS No. 1853288-11-5): A Comprehensive Overview

1-Pyrrolidinecarboxamide, 4-amino-N-butyl-3,3-dimethyl (CAS No. 1853288-11-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of this compound.

The chemical structure of 1-Pyrrolidinecarboxamide, 4-amino-N-butyl-3,3-dimethyl is defined by its pyrrolidine ring and the presence of an amino group and a butyl substituent. The dimethyl groups at the 3-position contribute to the compound's stability and solubility properties. These structural elements are crucial for its biological activity and potential therapeutic applications.

In terms of synthesis, several methods have been reported in the literature for the preparation of 1-Pyrrolidinecarboxamide, 4-amino-N-butyl-3,3-dimethyl. One common approach involves the reaction of a pyrrolidine derivative with an appropriate amine and carboxylic acid. The use of coupling reagents such as EDCI (1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride) and HOBt (1-hydroxybenzotriazole) has been shown to enhance the yield and purity of the final product. Recent advancements in green chemistry have also led to more environmentally friendly synthesis routes, utilizing catalysts and solvents that minimize waste and energy consumption.

The biological activities of 1-Pyrrolidinecarboxamide, 4-amino-N-butyl-3,3-dimethyl have been extensively studied in both in vitro and in vivo models. One of the most notable findings is its potential as an anti-inflammatory agent. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α (tumor necrosis factor-alpha) and IL-6 (interleukin-6) in lipopolysaccharide (LPS)-stimulated macrophages. This anti-inflammatory effect is attributed to its ability to modulate signaling pathways involved in inflammation, such as NF-κB (nuclear factor kappa B) and MAPK (mitogen-activated protein kinase).

Beyond its anti-inflammatory properties, 1-Pyrrolidinecarboxamide, 4-amino-N-butyl-3,3-dimethyl has also demonstrated potential as an analgesic agent. Preclinical studies have shown that it can reduce pain responses in animal models of neuropathic pain and inflammatory pain. The mechanism underlying its analgesic effect is thought to involve the modulation of nociceptive pathways and the inhibition of pain-transmitting neurons.

In addition to its therapeutic potential, 1-Pyrrolidinecarboxamide, 4-amino-N-butyl-3,3-dimethyl has been investigated for its neuroprotective properties. Research has indicated that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and enhancing antioxidant defenses. This neuroprotective effect makes it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 1-Pyrrolidinecarboxamide, 4-amino-N-butyl-3,3-dimethyl has also been studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. In vivo studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. Metabolism primarily occurs in the liver via cytochrome P450 enzymes, with major metabolites being excreted in urine.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 1-Pyrrolidinecarboxamide, 4-amino-N-butyl-3,3-dimethyl. Early-phase clinical trials have demonstrated promising results with no significant adverse effects observed at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 1-Pyrrolidinecarboxamide, 4-amino-N-butyl-3,3-dimethyl (CAS No. 1853288-11-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure confers stability and solubility properties that are advantageous for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential. As more data becomes available from clinical trials, this compound may emerge as a valuable addition to the arsenal of drugs used to treat inflammatory conditions, pain disorders, and neurodegenerative diseases.